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Compound of Interest

Descladinose 6-N-Desmethyl
Compound Name:

Azithromycin

Cat. No.: B13449893

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of Descladinose 6-N-Desmethyl
Azithromycin, a known metabolite of the widely-used macrolide antibiotic, azithromycin. While
detailed experimental data on this specific metabolite is limited in publicly available literature,
this document consolidates the existing information and provides context through data on the
parent compound, azithromycin. This guide covers the chemical identity, proposed synthesis,
and analytical methodologies, alongside a discussion of the biological context of azithromycin
and its metabolites.

Chemical Identity

Descladinose 6-N-Desmethyl Azithromycin is a derivative of azithromycin formed by the
removal of the cladinose sugar and a methyl group from the desosamine sugar's amino group.
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Identifier

Value

IUPAC Name

(2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-
[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-
methyloxan-2-ylJoxy-2-ethyl-3,4,10,13-
tetrahydroxy-3,5,8,10,12,14-hexamethyl-1-oxa-
6-azacyclopentadecan-15-one[1][2]

CAS Number

111247-94-0[1][2]

Molecular Formula

C20H56N209[1][2]

Molecular Weight

576.77 g/mol [2][3]

Synonyms

9a-N-Desmethyl-decladinoseazithromycin,
Tulathromycin A Impurity 7[1]

Azithromycin: Metabolism and Formation of

Metabolites

Azithromycin undergoes hepatic metabolism to produce several metabolites, which are

generally considered to be microbiologically inactive.[4][5] The metabolic pathways include O-

demethylation, hydrolysis of the sugar moieties, and hydroxylation of the macrolide ring.[5]

Descladinose 6-N-Desmethyl Azithromycin is a product of these metabolic transformations.
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Fig 1. Metabolic Pathway of Azithromycin

Synthesis and Preparation

A specific, detailed experimental protocol for the synthesis of Descladinose 6-N-Desmethyl
Azithromycin is not readily available in the peer-reviewed literature. However, based on the
synthesis of related azithromycin impurities and general macrolide chemistry, a potential
synthetic workflow can be proposed. This would likely involve two key steps: the selective
removal of the cladinose sugar and the N-demethylation of the desosamine moiety.

Proposed Synthetic Workflow

The synthesis could start from azithromycin, first involving a controlled hydrolysis to remove the
cladinose sugar, followed by N-demethylation.
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Step 1: Hydrolysis Step 2: N-Demethylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13449893#descladinose-6-n-desmethyl-
azithromycin-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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